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Compound of Interest

Compound Name: Asn-Val

CAS No.: 145314-87-0

Cat. No.: B132473

Get Quote

For researchers, scientists, and drug development professionals, the independent verification

of chemical compounds is a cornerstone of reliable and reproducible scientific research. This

guide provides a comprehensive comparison of Asparaginyl-Valine (Asn-Val) with its isomeric

counterpart, Valyl-Asparagine (Val-Asn), and other relevant dipeptides. The information

presented is based on publicly available data and is intended to assist in the objective

assessment of Asn-Val.

Physicochemical Properties: A Comparative
Analysis
The fundamental physicochemical properties of a dipeptide are critical determinants of its

behavior in biological and chemical systems. A comparison of Asn-Val with its isomer Val-Asn

reveals subtle but potentially significant differences.
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Property
Asn-Val (L-
Asparaginyl-L-
valine)

Val-Asn (L-Valyl-L-
asparagine)

Data Source

Molecular Formula C9H17N3O4 C9H17N3O4 PubChem[1][2]

Molecular Weight 231.25 g/mol 231.25 g/mol PubChem[1][2]

IUPAC Name

(2S)-2-[[(2S)-2,4-

diamino-4-

oxobutanoyl]amino]-3-

methylbutanoic acid

(2S)-4-amino-2-

[[(2S)-2-amino-3-

methylbutanoyl]amino]

-4-oxobutanoic acid

PubChem[1][2]

CAS Number 145314-87-0 66170-00-1 PubChem[1][2]

Computed XLogP3 -5.3 -5.3 PubChem[1][2]

Experimental Data for Asn-Val Verification
Independent verification of a compound's identity and purity relies on robust analytical

techniques. While specific, publicly available experimental spectra and chromatograms for

Asn-Val are limited, the following sections detail the standard methodologies used for the

synthesis and characterization of such dipeptides.

Synthesis Protocol: Solid-Phase Peptide Synthesis
(SPPS)
The synthesis of Asn-Val is typically achieved through Solid-Phase Peptide Synthesis (SPPS)

using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry. This method involves the stepwise

addition of amino acids to a growing peptide chain that is covalently attached to a solid resin

support.

Key Stages of SPPS for Asn-Val:

Resin Preparation: A solid support resin (e.g., Wang resin) pre-loaded with Fmoc-protected

Valine (Fmoc-Val-OH) is swelled in a suitable solvent like N,N-Dimethylformamide (DMF).

Fmoc-Deprotection: The Fmoc protecting group on the N-terminus of the resin-bound Valine

is removed using a solution of piperidine in DMF. This exposes the free amino group for the
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subsequent coupling step.

Amino Acid Coupling: The next amino acid, Fmoc-protected Asparagine (Fmoc-Asn(Trt)-OH),

is activated using a coupling reagent such as HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-

tetramethyluronium hexafluorophosphate) and a base like DIPEA (N,N-

Diisopropylethylamine). The activated asparagine is then added to the resin to form the

peptide bond with the deprotected valine. The trityl (Trt) group protects the side chain amide

of asparagine.

Washing: After each deprotection and coupling step, the resin is thoroughly washed to

remove excess reagents and byproducts.

Cleavage and Deprotection: Once the dipeptide is assembled, it is cleaved from the resin,

and all protecting groups are removed using a strong acid cocktail, typically containing

trifluoroacetic acid (TFA) with scavengers to prevent side reactions.

Purification: The crude peptide is precipitated, washed, and then purified, most commonly by

reverse-phase high-performance liquid chromatography (RP-HPLC).

Fmoc-Val-Resin Fmoc Deprotection
(Piperidine/DMF)

1.
Coupling

(Fmoc-Asn(Trt)-OH,
HBTU, DIPEA)

2. Cleavage & Deprotection
(TFA Cocktail)

3. Purification
(RP-HPLC)

4. Pure Asn-Val5.

Click to download full resolution via product page

Fig 1. Solid-Phase Peptide Synthesis (SPPS) workflow for Asn-Val.

Characterization Methods
High-Performance Liquid Chromatography (HPLC): RP-HPLC is the primary method for

assessing the purity of the synthesized Asn-Val. The dipeptide is separated from impurities

based on its hydrophobicity. A typical mobile phase consists of a gradient of water and

acetonitrile with an acid modifier like TFA. The purity is determined by the relative area of the

main peak in the chromatogram.

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the

synthesized Asn-Val. Techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser
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Desorption/Ionization (MALDI) are commonly employed. The observed mass should

correspond to the calculated molecular weight of Asn-Val (231.25 g/mol ).[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are

powerful tools for confirming the structure of the dipeptide. The chemical shifts and coupling

constants of the protons and carbons in the molecule provide detailed information about the

connectivity of the atoms and the stereochemistry of the chiral centers.

Structural Information
A significant piece of experimental data for the independent verification of L-Asparaginyl-L-

valine is its crystal structure. The crystalline form, L-Asparaginyl-L-valine 1.33-hydrate, has

been characterized by X-ray diffraction.

Key Structural Features:

The asymmetric unit of the crystal contains three peptide molecules and four water

molecules.

Two of the three peptide molecules exhibit an intramolecular hydrogen bond between the N-

terminal amino group and the asparagine side chain.

The valine side chains aggregate to form large hydrophobic columns within the crystal

structure.

Fig 2. Simplified representation of Asn-Val crystal packing.

Biological Activity and Comparison with
Alternatives
Currently, there is limited specific information available in the public domain regarding the

biological activity of the Asn-Val dipeptide. Dipeptides, in general, are known to exhibit a wide

range of biological activities, including roles as signaling molecules and intermediates in

metabolism.[3]

The biological function of a dipeptide is intrinsically linked to its sequence and the properties of

its constituent amino acids.
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Asparagine (Asn): A polar, uncharged amino acid. Its side chain can participate in hydrogen

bonding.

Valine (Val): A nonpolar, aliphatic amino acid, contributing to hydrophobic interactions.

The isomeric dipeptide, Val-Asn, shares the same amino acid composition but in a reversed

sequence. This seemingly minor change can lead to significant differences in three-

dimensional structure, receptor binding affinity, and susceptibility to enzymatic degradation.

The different N- and C-terminal residues can also influence interactions with other molecules.

Other dipeptides containing asparagine, such as Asn-Ala, have been investigated for their

biological effects. For instance, Asn-Ala has been identified as a vasorelaxing dipeptide that

can reduce blood pressure.[4] This highlights the potential for dipeptides with similar

compositions to have distinct biological functions.

Conclusion
The independent verification of Asn-Val relies on a combination of synthesis and

characterization techniques. While specific published experimental data for Asn-Val is not

abundant, established protocols for solid-phase peptide synthesis and analytical methods such

as HPLC, mass spectrometry, and NMR provide a clear pathway for its verification. The

available crystal structure data for L-Asparaginyl-L-valine 1.33-hydrate offers a solid

experimental benchmark.

For researchers in drug development, the comparison with its isomer, Val-Asn, and other

related dipeptides underscores the importance of sequence in determining biological activity.

Further investigation into the specific biological functions of Asn-Val is warranted to fully

understand its potential applications. This guide serves as a foundational resource for the

objective evaluation of Asn-Val based on current scientific knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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